Cas no 1804834-99-8 (Ethyl 4-(chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate)
Ethyl 4-(chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-(chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate
-
- Inchi: 1S/C10H9ClF3NO4/c1-2-18-9(17)7-5(4-11)3-6(15-8(7)16)19-10(12,13)14/h3H,2,4H2,1H3,(H,15,16)
- InChI Key: SSQPQTWGBLGWLV-UHFFFAOYSA-N
- SMILES: ClCC1C=C(NC(C=1C(=O)OCC)=O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 456
- XLogP3: 2
- Topological Polar Surface Area: 64.599
Ethyl 4-(chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029092593-1g |
Ethyl 4-(chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate |
1804834-99-8 | 97% | 1g |
$1,460.20 | 2022-04-01 |
Ethyl 4-(chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on Ethyl 4-(chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate
Research Brief on Ethyl 4-(chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1804834-99-8)
Ethyl 4-(chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1804834-99-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and chloromethyl functional groups, serves as a critical intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.
The structural features of this compound, including the presence of a pyridine ring and a trifluoromethoxy group, contribute to its reactivity and versatility in medicinal chemistry. Researchers have utilized it as a building block for the synthesis of heterocyclic compounds with potential therapeutic effects. Its role in facilitating the introduction of chloromethyl groups into complex molecular frameworks has been particularly noteworthy, enabling the development of targeted drug candidates.
Recent advancements in synthetic methodologies have highlighted the efficiency of Ethyl 4-(chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate in multi-step organic reactions. A study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of pyridine-based inhibitors targeting specific kinases involved in inflammatory pathways. The compound's ability to undergo nucleophilic substitution reactions at the chloromethyl site has been leveraged to create diverse derivatives with enhanced biological activity.
In addition to its synthetic applications, this compound has been investigated for its direct biological effects. Preliminary in vitro studies suggest that certain derivatives exhibit moderate inhibitory activity against bacterial enzymes, opening avenues for antimicrobial drug development. However, further pharmacological evaluations are required to assess its safety and efficacy profiles.
The growing interest in fluorinated compounds in drug design has further amplified the relevance of Ethyl 4-(chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate. Its trifluoromethoxy group, known to improve metabolic stability and membrane permeability, makes it an attractive scaffold for optimizing drug-like properties. Recent patent filings indicate its incorporation into novel chemotypes for treating central nervous system disorders.
Despite these promising developments, challenges remain in the large-scale production and purification of this compound. Researchers are actively exploring greener synthetic routes and improved purification techniques to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area.
In conclusion, Ethyl 4-(chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate represents a valuable chemical entity with diverse applications in medicinal chemistry. Its unique structural features and reactivity profile position it as a key intermediate for developing next-generation therapeutics. Continued research into its synthetic applications and biological potential will likely yield significant contributions to the pharmaceutical industry.
1804834-99-8 (Ethyl 4-(chloromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)